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Compound of Interest

Compound Name: SGC-CLK-1

Cat. No.: B1232169 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with SGC-CLK-1, a potent and selective inhibitor of

Cdc2-like kinases (CLK1, CLK2, and CLK4). Adherence to these procedures is vital for

ensuring laboratory safety and maintaining experimental integrity.

Summary of Key Compound Information
For quick reference, the following table summarizes the essential quantitative data for SGC-
CLK-1.
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Property Value Source(s)

CAS Number 748142-15-6
--INVALID-LINK--, --INVALID-

LINK--

Molecular Formula C₁₉H₁₅F₃N₆O₂
--INVALID-LINK--, --INVALID-

LINK--

Molecular Weight 416.4 g/mol
--INVALID-LINK--, --INVALID-

LINK--

Appearance A solid, white to beige powder --INVALID-LINK--

Solubility

DMSO: 2 mg/mL (warmed),

Sparingly soluble in DMSO: 1-

10 mg/mL

--INVALID-LINK--, --INVALID-

LINK--

Storage Temperature
2-8°C (short-term), -20°C

(long-term)

--INVALID-LINK--, --INVALID-

LINK--

Stability ≥ 4 years when stored at -20°C --INVALID-LINK--

Storage Class 11 - Combustible Solids --INVALID-LINK--

Water Hazard Class (WGK) 3 - Severe hazard to waters --INVALID-LINK--

Personal Protective Equipment (PPE) and Safety
Precautions
Given that SGC-CLK-1 is a potent bioactive compound, appropriate PPE must be worn at all

times during handling. The full toxicological properties of this compound are not known, and it

should be handled with caution.
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PPE Item Specification

Gloves

Nitrile gloves should be worn. Double-gloving is

recommended when handling the solid or

concentrated solutions.

Eye Protection ANSI-approved safety glasses or goggles.

Lab Coat
A standard laboratory coat must be worn and

buttoned.

Respiratory

For handling larger quantities of the powder or if

aerosolization is possible, a NIOSH-approved

respirator is recommended.

Engineering Controls:

Fume Hood: All weighing and solution preparation of SGC-CLK-1 should be conducted in a

certified chemical fume hood to minimize inhalation exposure.

Ventilation: Ensure adequate general laboratory ventilation.

Hygiene Practices:

Avoid inhalation of dust and contact with skin and eyes.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Experimental Protocol: Preparation of Stock
Solutions
This protocol provides a general method for preparing a stock solution of SGC-CLK-1 for use in

cell-based assays.

Materials:

SGC-CLK-1 solid
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Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile, filtered pipette tips

Procedure:

Pre-weighing: In a chemical fume hood, carefully weigh the desired amount of SGC-CLK-1
into a sterile microcentrifuge tube or vial.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to achieve the desired

stock concentration (e.g., for a 10 mM stock solution, add the corresponding volume of

DMSO to your weighed solid).

Dissolution: Gently vortex or sonicate the solution until the solid is completely dissolved.

Warming may be necessary to achieve full dissolution.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage: Store the stock solution aliquots at -20°C for up to one month or at -80°C for up to

six months.[1]

Operational and Disposal Plans
Proper disposal of SGC-CLK-1 and associated waste is critical to prevent environmental

contamination and ensure a safe laboratory environment.

Solid Waste Disposal:

Collect any unused or waste SGC-CLK-1 powder in its original container or a clearly labeled,

sealed container.

Label the container with "Hazardous Waste," the full chemical name ("SGC-CLK-1"), and the

CAS number (748142-15-6).

Place the sealed container in a designated solid chemical waste receptacle.
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Liquid Waste Disposal (Solutions):

Do not dispose of solutions containing SGC-CLK-1 down the drain.

Collect all liquid waste, including unused stock solutions and experimental residues, in a

designated hazardous liquid waste container compatible with the solvent (e.g., a

polyethylene container for DMSO solutions).

Clearly label the liquid waste container with "Hazardous Waste," the full chemical name

("SGC-CLK-1"), the solvent (e.g., "DMSO"), and the approximate concentration.

Keep the waste container sealed when not in use and store it in a secondary containment

bin within a well-ventilated area, such as a fume hood.

Contaminated Labware and PPE Disposal:

Any labware (e.g., pipette tips, microfuge tubes) or PPE (e.g., gloves) that has come into

direct contact with SGC-CLK-1 should be considered contaminated.

Dispose of these items in a designated solid hazardous waste stream, separate from regular

trash.

If necessary, decontaminate glassware with an appropriate solvent (e.g., ethanol or

isopropanol), and collect the rinse as hazardous liquid waste.

Final Disposal:

Arrange for the pickup of all hazardous waste containers by your institution's Environmental

Health and Safety (EHS) department or a licensed chemical waste disposal contractor.

Follow all institutional and local regulations for the final disposal of chemical waste.

Visualized Workflows and Pathways
SGC-CLK-1 Handling Workflow
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SGC-CLK-1 Handling Workflow
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Caption: Workflow for the safe handling of SGC-CLK-1 from receipt to disposal.
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SGC-CLK-1 Signaling Pathway Inhibition
SGC-CLK-1 Mechanism of Action

Kinase Activity
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Caption: SGC-CLK-1 inhibits CLK kinases, preventing SR protein phosphorylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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